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These application notes provide a comprehensive overview and detailed protocols for the high-
precision analysis of the 142Nd/**4Nd isotope ratio. Neodymium (Nd) isotopes are powerful tools
in geochronology, provenance studies, and understanding planetary differentiation.[1][2][3][4][5]
The short-lived 1#°Sm-142Nd isotopic system, in particular, is crucial for tracing early silicate
differentiation processes within the first 500 million years of solar system history.[6] This
document outlines the state-of-the-art methodologies using both Thermal lonization Mass
Spectrometry (TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-
ICP-MS) to achieve the high precision required to resolve subtle but significant variations in the
142N d/144Nd ratio.

Introduction to **2Nd/*4*Nd Isotope Geochemistry

Neodymium has seven stable isotopes. Variations in the 42Nd/**4Nd ratio primarily arise from
the decay of the now-extinct radionuclide 1*¢Sm (half-life = 103 million years).[7] Therefore,
anomalies in the *2Nd/**4Nd ratio of geological samples relative to a standard value can
provide insights into processes that occurred in the early history of the Earth and other
planetary bodies.[7][8][9] High-precision measurements are essential, as the variations are
often in the parts per million (ppm) range.[6][8]

Modern mass spectrometers, such as the Triton TIMS and Neptune MC-ICP-MS, have enabled
measurements with external precision of 2 ppm (20) or better, allowing for the confident
resolution of minute isotopic anomalies.[7][8]
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Core Methodologies: TIMS vs. MC-ICP-MS

Both TIMS and MC-ICP-MS are capable of high-precision Nd isotope analysis. The choice of
instrument often depends on sample size, required precision, and sample throughput.

e Thermal lonization Mass Spectrometry (TIMS): TIMS is a traditional and highly precise
technique for isotope ratio measurements.[10] It involves loading a purified Nd sample onto a
metal filament, which is then heated to cause ionization. The resulting ions are accelerated
into a magnetic field and separated by their mass-to-charge ratio. TIMS offers excellent
precision and is less susceptible to certain isobaric interferences compared to MC-ICP-MS.
However, it is generally more time-consuming and requires meticulous sample loading.[10]

o Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS): MC-ICP-MS
offers higher sample throughput and is effective for analyzing smaller sample sizes.[11] In
this technique, the sample is introduced as a liquid or aerosol into a high-temperature argon
plasma, which efficiently ionizes the sample. The ions are then introduced into a mass
spectrometer with multiple collectors for simultaneous measurement of different isotopes. A
key challenge in MC-ICP-MS is the correction for isobaric interferences, particularly from
samarium (Sm) and cerium (Ce), as well as potential molecular species.[12]

Experimental Protocols

The following sections detail the critical steps for high-precision 1#2Nd/**4Nd analysis, from
sample preparation to data acquisition.

Sample Preparation and Digestion

A crucial first step is the complete dissolution of the sample to ensure that all Nd is accessible
for chemical separation and analysis. Incomplete dissolution can lead to inaccurate results, as
different mineral phases may have distinct isotopic compositions.[9]

Protocol for Sample Digestion:

+ Weigh an appropriate amount of powdered sample (typically 10-150 mg, depending on the
expected Nd concentration) into a clean Teflon beaker or a high-pressure digestion vessel
(e.g., Parr digestion vessel).[9][13]
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e Add a mixture of concentrated hydrofluoric acid (HF) and nitric acid (HNOs). For resistant
phases, a small amount of perchloric acid (HCIOa4) or sulfuric acid (H2SOa4) can be added.[9]
[14]

o Seal the vessel and heat it on a hotplate at approximately 120-150°C for several days or in a
high-pressure digestion system at up to 240°C for 12 hours to ensure complete dissolution.

[9]

 After cooling, carefully open the vessel and evaporate the acids on a hotplate at a lower
temperature (e.g., 110-120°C).[15]

o Convert the sample to a chloride form by adding concentrated hydrochloric acid (HCI) and
evaporating to dryness. Repeat this step at least twice.

» Dissolve the final residue in a known volume of dilute HCI (e.g., 2.5 M HCI) in preparation for
column chromatography.[16]

Chromatographic Separation of Neodymium

The accurate measurement of Nd isotope ratios requires the quantitative removal of matrix
elements and, most importantly, isobaric interferences from Sm and Ce.[12] This is achieved
through multi-stage ion-exchange chromatography.

Protocol for Two-Stage Nd Separation:

Stage 1: Bulk Rare Earth Element (REE) Separation

e Prepare a column with a cation exchange resin (e.g., DOWEX® 50WX8).[16]
» Condition the resin with dilute HCI.

o Load the dissolved sample solution onto the column.

e Elute the major matrix elements with dilute HCI.

» Elute the bulk REE fraction with a stronger concentration of HCI.

Stage 2: Neodymium Purification
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» Evaporate the collected REE fraction to dryness and redissolve in a small volume of dilute
acid.

e Prepare a second column with a resin specifically designed for separating individual REEs
(e.g., Eichrom Ln Resin).[14]

e Load the REE solution onto the column.

» Elute the different REE fractions using varying concentrations of HCI. The exact acid
concentrations and volumes will depend on the specific resin and column dimensions and
should be calibrated using standards.

» Collect the Nd fraction, ensuring clear separation from the preceding Ce and succeeding Sm
fractions.

» Evaporate the purified Nd fraction to dryness in a clean Teflon vial.

The following diagram illustrates the general workflow for sample preparation and
chromatographic separation.

Mass Spectrometry

Sample Preparation Chromatographic Separation MC-ICP-MS Analysis
Acid Digestion Cation Exchange Ln Spec Resin
Rock/Mineral Sample }—»{ Powdered Sample }—»{ (HF + HNO3) }—»{ Dissolved Sample }—»{ (Bulk REE Separation) REE Fraction (Nd Purification) Purified Nd Fraction

TIMS Analysis
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Fig. 1. General experimental workflow for Nd isotope analysis.

Mass Spectrometric Analysis
TIMS Protocol:
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Dissolve the purified Nd fraction in a small amount of dilute nitric acid or phosphoric acid.[16]

Load approximately 100-500 ng of Nd onto a degassed rhenium (Re) filament assembly
(either single or double filament configuration).[10][17]

Introduce the filament assembly into the TIMS source chamber and evacuate.

Slowly heat the filament(s) to achieve a stable ion beam of the desired intensity (e.g., a **Nd
intensity of 4 Volts).[10]

Measure the Nd isotope ratios using a static or multidynamic data acquisition routine.[10][13]
A multidynamic routine, where different isotopes are measured on different collectors in a
cyclical manner, can help to correct for collector efficiency and gain variations.[10]

Correct for instrumental mass fractionation using an exponential law and an internal
normalization to a stable isotope ratio, typically 146Nd/*44Nd = 0.7219.[10][16]

MC-ICP-MS Protocol:

Dissolve the purified Nd fraction in a dilute nitric acid solution (e.g., 2% HNO3).[12]

Introduce the sample solution into the MC-ICP-MS via a desolvating nebulizer system (e.g.,
Apex IR) at a controlled uptake rate (e.g., 45-55 pl min=1).[12]

Measure the Nd isotope ratios simultaneously using the multiple Faraday collectors.

Monitor for and correct isobaric interferences from 1#2Ce on #2Nd and from 144Sm, 148Sm,
and 13°Sm on the corresponding Nd isotopes. This requires careful monitoring of non-
interfered Ce and Sm isotopes.

Correct for instrumental mass bias using an internal normalization to 14®Nd/**4Nd = 0.7219.
[12]

The logical flow for data acquisition and correction in mass spectrometry is depicted below.
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Fig. 2. Data acquisition and correction workflow.

Data Presentation
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High-precision 142Nd/**4Nd data are typically reported relative to a standard material. The
results are often expressed in p42Nd notation, which represents the parts per million (ppm)
deviation of a sample's 1#2Nd/***Nd ratio from that of a standard.

H92Nd = [ (142Nd/244Nd)sample / (242Nd/143Nd)stanaars - 1 ] x 1,000,000

The following tables summarize representative data for common geochemical reference

materials.

Table 1: High-Precision 142Nd/*4*Nd Measurements of Standard Reference Materials by MC-
ICP-MS

External
Reference Material Mean p*42Nd Reproducibility Normalizing Ratio
(2SD, ppm)
JNdi-1 0.0 +24 148Nd/144Nd
BCR-2 0.0 +24 148Nd/1*4Nd
BHVO-2 0.0 +1.6 148Nd/144Nd
GSP-2 0.0 +1.6 148Nd/144Nd

Data adapted from
recent high-precision
studies.[12]

Table 2: High-Precision 143Nd/*4*Nd Measurements of Standard Reference Materials by TIMS
and MC-ICP-MS
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. Measured 43Nd/ External Precision
Reference Material Instrument
14aNd (2SD)
JNdi-1 0.5121031 +0.000016 (3.2 ppm)  TIMS
JNdi-1 0.512116 + 0.000016 MC-ICP-MS
AGV-1 0.512794 + 0.000013 MC-ICP-MS
BHVO-1 0.512992 + 0.000015 MC-ICP-MS

Data compiled from
various sources.[10]
[11]

Applications

High-precision 142Nd/*44Nd data have a wide range of applications in the earth and planetary

sciences:

o Early Earth Differentiation: Constraining the timing and processes of core formation and the
development of the Earth's mantle and crust.[7][8]

e Lunar and Planetary Science: Investigating the formation and evolution of the Moon and
other planetary bodies.[13]

e Geochronology: Dating ancient geological events.[1]

e Provenance Studies: Tracing the origin of sediments and archeological artifacts.[3][4][5]

Conclusion

The high-precision analysis of 1#2Nd/***Nd ratios is a powerful analytical technique that
provides unique insights into fundamental geological and planetary processes. Achieving
reliable and precise data requires meticulous attention to detail in sample preparation, chemical
separation, and mass spectrometric measurement. The protocols outlined in these application
notes provide a robust framework for researchers to obtain high-quality 142Nd/*#*Nd data using
modern instrumentation. The continued refinement of these techniques will undoubtedly lead to
further discoveries in the earth and planetary sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b577217#high-precision-analysis-of-142nd-144nd-
ratios]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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